Cas no 847243-52-1 (tert-Butyl (2-acetylaziridin-1-yl)acetate)

• Product Name: tert-Butyl (2-acetylaziridin-1-yl)acetate
• CAS No: 847243-52-1
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 2805768
• PubChem ID: 71406913
• Update Time: 2025-04-21

tert-Butyl (2-acetylaziridin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-acetylaziridin-1-yl)acetate
• DTXSID80827510
• 847243-52-1
• DTXCID00778252

• Inchi： 1S/C10H17NO3/c1-7(12)8-5-11(8)6-9(13)14-10(2,3)4/h8H,5-6H2,1-4H3
• InChI Key： HREBNUXLBFKUNL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CN1CC1C(C)=O)=O

Computed Properties

• Exact Mass: 199.12084340Da
• Monoisotopic Mass: 199.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.4Ų